Cas no 130464-84-5 (Batimastat sodium)

• Product Name: Batimastat sodium
• CAS No: 130464-84-5
• MF: C₂₃H₃₀N₃NaO₄S₂
• MW: 499.621774196625
• CID: 64065
• PubChem ID: 59955182
• Update Time: 2025-06-30

Batimastat sodium Chemical and Physical Properties

Names and Identifiers

• Batimastat sodium salt
• (2S,3R)-N-Hydroxy-N'-[(2S)-1-methylamino-1-oxo-3-phenylpropan-2-yl]-3-(2-methylpropyl)-2-(thiophen-2-ylsulfanylmethyl)butanediamide sodium salt
• BB 94 sodium salt
• BB-94 sodium salt
• BB94 sodiuM salt
• BatimastatSodium
• sodium;(2R,3S)-N-[(2S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]-2-(2-methylpropyl)-N'-oxido-3-(thiophen-2-ylsulfanylmethyl)butanediamide
• 130464-84-5
• HY-13564A
• Batimastat (sodium salt)
• CS-1656
• Batimastat Sodium
• Batimastat sodium

• Inchi： 1S/C23H30N3O4S2.Na/c1-15(2)12-17(18(22(28)26-30)14-32-20-10-7-11-31-20)21(27)25-19(23(29)24-3)13-16-8-5-4-6-9-16;/h4-11,15,17-19H,12-14H2,1-3H3,(H3-,24,25,26,27,28,29,30);/q-1;+1/t17-,18+,19+;/m1./s1
• InChI Key： VWABIWQKZWQAKG-WXLIBGKBSA-N
• SMILES： S(C1=CC=CS1)C[C@H](C(N[O-])=O)[C@H](C(N[C@H](C(NC)=O)CC1C=CC=CC=1)=O)CC(C)C.[Na+]

Computed Properties

• Exact Mass: 499.15800
• Monoisotopic Mass: 499.15754308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 621
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 163.90000
• LogP: 4.37890
• Vapor Pressure: No data available

Batimastat sodium Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Batimastat sodium

Introduction to Batimastat Sodium (CAS No. 130464-84-5)

Batimastat sodium, a derivative of Batimastat, is a significant compound in the field of pharmaceutical research, particularly known for its role in angiogenesis inhibition. With the CAS number 130464-84-5, this compound has garnered considerable attention due to its unique mechanism of action and potential therapeutic applications. Batimastat sodium is primarily utilized in the study of diseases where blood vessel formation is a critical factor, such as certain types of cancer and inflammatory conditions.

The chemical structure of Batimastat sodium features a unique configuration that allows it to interact with specific enzymes involved in the degradation of extracellular matrix components. This interaction is pivotal in modulating the process of angiogenesis, which is essential for tumor growth and progression. The compound's ability to inhibit matrix metalloproteinases (MMPs) has made it a subject of extensive research in both preclinical and clinical studies.

Recent advancements in the field have highlighted the potential of Batimastat sodium in combination therapies. Studies have shown that when used alongside other anti-cancer agents, it can enhance the overall efficacy of treatment regimens. This synergistic effect is attributed to its ability to disrupt the vascular network that supports tumor growth, thereby cutting off the nutrient supply required for cancer cells to proliferate.

The pharmacokinetic profile of Batimastat sodium has been thoroughly investigated to optimize its therapeutic potential. Research indicates that the compound exhibits a moderate half-life, allowing for reasonable dosing intervals while maintaining steady plasma concentrations. This characteristic makes it suitable for chronic treatment protocols, which are often required in managing long-term conditions such as certain cancers and chronic inflammatory diseases.

In terms of safety and tolerability, Batimastat sodium has demonstrated a generally favorable profile in clinical trials. However, like many pharmaceutical compounds, it can cause side effects, particularly when used at higher doses or in patients with pre-existing conditions. Common adverse effects include mild gastrointestinal disturbances and skin reactions. Ongoing research aims to identify strategies to mitigate these effects while preserving the therapeutic benefits.

The development of Batimastat sodium has been influenced by significant breakthroughs in understanding the molecular mechanisms underlying angiogenesis. For instance, the discovery of specific MMPs as key regulators of blood vessel formation has guided the design of more targeted inhibitors like Batimastat sodium. These insights have not only improved our understanding of disease pathophysiology but also paved the way for novel therapeutic approaches.

Current clinical trials are exploring the use of Batimastat sodium in various indications beyond its initial focus on cancer therapy. Preliminary results suggest promising outcomes in conditions characterized by excessive angiogenesis, such as age-related macular degeneration and certain inflammatory disorders. These findings underscore the compound's versatility and highlight its potential as a broad-spectrum therapeutic agent.

The future direction of research on Batimastat sodium is likely to focus on refining its delivery systems to enhance bioavailability and reduce side effects. Innovations such as nanotechnology-based formulations could improve targeted delivery, ensuring that the compound reaches its intended site of action more efficiently. Additionally, exploring combination therapies with other emerging drugs may unlock new treatment strategies for challenging diseases.

In conclusion, Batimastat sodium (CAS No. 130464-84-5) represents a significant advancement in pharmaceutical science due to its unique mechanism of action and broad therapeutic potential. Its ability to modulate angiogenesis makes it a valuable tool in addressing a variety of medical conditions. As research continues to uncover new applications and optimize its use, Batimastat sodium is poised to play an increasingly important role in modern medicine.